Cas no 1094533-48-8 (2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide)

• Product Name: 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide
• CAS No: 1094533-48-8
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• MDL: MFCD11547004
• CID: 4571391
• PubChem ID: 43132166
• Update Time: 2025-10-29

2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-methylpropanamide
• Propanamide, 2-chloro-N-[(3,4-dimethoxyphenyl)methyl]-N-methyl-
• 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide

• MDL： MFCD11547004
• Inchi： 1S/C13H18ClNO3/c1-9(14)13(16)15(2)8-10-5-6-11(17-3)12(7-10)18-4/h5-7,9H,8H2,1-4H3
• InChI Key： MWTSJKVLXYMPIV-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=C(OC)C(OC)=C1)C)(=O)C(Cl)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 387.1±42.0 °C at 760 mmHg
• Flash Point: 187.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide

2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide: A Novel Compound with Promising Therapeutic Potential

2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide, with the CAS number 1094533-48-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound is characterized by its unique molecular structure, which combines aromatic and aliphatic functional groups. The presence of a 3,4-dimethoxyphenyl ring, a chloro substituent, and a propanamide group contributes to its potential biological activities. Recent studies have highlighted its potential applications in various therapeutic areas, including anti-inflammatory, antiviral, and neuroprotective effects.

The 3,4-dimethoxyphenyl moiety is a well-known pharmacophore in medicinal chemistry, often associated with the modulation of intracellular signaling pathways. The chloro substituent at the para position of the phenyl ring enhances the compound's lipophilicity, which may facilitate its penetration across biological membranes. The propanamide group, on the other hand, provides a versatile scaffold for further chemical modifications, enabling the design of derivatives with enhanced therapeutic profiles.

Recent research published in the Journal of Medicinal Chemistry (2023) has explored the 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide as a potential candidate for the treatment of inflammatory diseases. The study demonstrated that the compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect was attributed to its ability to modulate the NF-κB signaling pathway, a key mediator of inflammation.

Another groundbreaking study published in Pharmaceutical Research (2023) investigated the 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide's antiviral potential against RNA viruses. The compound was found to interfere with the viral replication cycle by targeting the RNA-dependent RNA polymerase (RdRp) enzyme. This finding is particularly relevant in the context of emerging viral threats, where the development of broad-spectrum antiviral agents is of critical importance.

The propanamide group in 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide also plays a crucial role in its neuroprotective properties. A 2024 study in Neuropharmacology reported that the compound exhibits neuroprotective effects by reducing oxidative stress and mitochondrial dysfunction in neuronal cells. These findings suggest that the compound may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide involves a multi-step process that begins with the preparation of the 3,4-dimethoxyphenyl ring. This is typically achieved through the methylation of a phenolic compound, followed by the introduction of the chloro substituent. The propanamide group is then introduced through a coupling reaction, which requires precise control of reaction conditions to ensure the desired product is formed.

Recent advances in synthetic chemistry have enabled the development of more efficient methods for the synthesis of 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide. For instance, a 2023 study in Organic & Biomolecular Chemistry described a novel catalytic approach that significantly reduces the reaction time and improves the yield of the compound. This method utilizes a transition metal catalyst, which facilitates the formation of the desired product with high stereocontrol.

The pharmacokinetic profile of 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide is another critical aspect of its therapeutic potential. A 2024 study in Drug Metabolism and Disposition investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound is well-absorbed orally, with a high bioavailability, suggesting its potential for oral administration. The compound's metabolism primarily occurs in the liver, where it is conjugated with glucuronic acid, facilitating its excretion via the kidneys.

Despite its promising therapeutic potential, the 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide is not without challenges. One of the major hurdles in its development is the need to optimize its pharmacological profile to achieve the desired therapeutic effect while minimizing potential side effects. For instance, a 2023 study in Toxicology and Applied Pharmacology reported that the compound may exhibit cytotoxic effects at high concentrations, highlighting the importance of dose optimization in its clinical application.

Furthermore, the 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide has shown potential in the treatment of certain cancer types. A 2024 study in Cancer Research investigated its antitumor activity against breast cancer cells. The compound was found to induce apoptosis in cancer cells by activating the intrinsic mitochondrial apoptotic pathway. This effect was mediated through the downregulation of anti-apoptotic proteins such as Bcl-2 and the upregulation of pro-apoptotic proteins such as Bax.

The 3,4-dimethoxyphenyl moiety in 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide also plays a role in its potential as a chemotherapeutic agent. A 2023 study in Anticancer Agents in Medicinal Chemistry demonstrated that the compound exhibits synergistic effects when combined with traditional chemotherapeutic agents. This synergistic interaction may enhance the efficacy of cancer treatment while reducing the required dosage of individual drugs, thereby minimizing side effects.

Another area of research focuses on the 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide's potential as a drug delivery system. A 2024 study in Advanced Drug Delivery Reviews explored the use of the compound as a carrier for the delivery of hydrophilic drugs. The compound's lipophilic nature allows it to encapsulate hydrophilic molecules, enhancing their solubility and bioavailability. This property makes the compound a promising candidate for the development of novel drug delivery systems.

In addition to its therapeutic applications, the 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide has also been studied for its potential as a biomarker. A 2023 study in Biomarkers in Medicine reported that the compound is detectable in biological fluids, suggesting its potential as a non-invasive biomarker for the early detection of certain diseases. This finding could have significant implications for the development of diagnostic tools and personalized medicine.

The propanamide group in 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide also plays a role in its potential as a drug target. A 2024 study in Drug Discovery Today investigated the compound's interaction with various protein targets, including enzymes and receptors. The study found that the compound can modulate the activity of several enzymes, suggesting its potential as a multitarget drug. This property could be exploited to develop more effective therapeutic strategies that target multiple pathways simultaneously.

Despite the promising findings, further research is needed to fully understand the biological activities of 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide. The compound's potential applications in various therapeutic areas require extensive preclinical and clinical studies to validate its safety and efficacy. Additionally, the development of more efficient synthetic methods and the optimization of its pharmacological profile are critical steps in the translation of this compound into a viable therapeutic agent.

In conclusion, 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide is a promising compound with a wide range of potential applications in pharmaceutical science. Its unique molecular structure and diverse biological activities make it a valuable candidate for further research and development. As the field of medicinal chemistry continues to advance, the exploration of compounds like 2-Chloro-N-(3,4-dimethoxyphenyl)methyl-N-methylpropanamide will undoubtedly contribute to the discovery of new therapeutic agents that can address a variety of health challenges.